97-39-2

1,3-Di-o-tolylguanidine

In Stock

• CAS RN:
• 97-39-2

• Formula:
• C15H17N3

• InChI:
• InChI=1S/C15H17N3/c1-11-7-3-5-9-13(11)17-15(16)18-14-10-6-4-8-12(14)2/h3-10H,1-2H3,(H3,16,17,18)

• InChIKey:
• OPNUROKCUBTKLF-UHFFFAOYSA-N

• 1,3-Di-o-tolylguanidine is a selective σ -receptor agonist. 1,3-Di-o-tolylguanidine is σ  site ligand and its interaction with dopamine drugs were studied in Wistar rats and Albino Swiss mice.
  Displays high and roughly equal affinity for both σ1 and σ2 receptors.
  

4,6-Di-tert-butyl-m-cresol

In Stock

• CAS RN:
• 497-39-2

• Formula:
• C15H24O

• InChI:
• InChI=1S/C15H24O/c1-10-8-13(16)12(15(5,6)7)9-11(10)14(2,3)4/h8-9,16H,1-7H3

• InChIKey:
• WYSSJDOPILWQDC-UHFFFAOYSA-N

• 4,6-Di-tert-butyl-3-methylphenol is a bioactive chemical.

CID 16218960

In Stock

• CAS RN:
• 71997-39-2

• Formula:
• C10H13N5NaO10P2

• InChI:
• InChI=1S/C10H13N5O10P2.Na/c11-9-8-10(13-4-12-9)15(5-14-8)7(2-17)24-6(1-16)3-23-27(21,22)25-26(18,19)20;/h1-2,4-7H,3H2,(H,21,22)(H2,11,12,13)(H2,18,19,20);/t6-,7+;/m0./s1

• InChIKey:
• ULQAEEYTGARSBZ-UOERWJHTSA-N

• CID 16218960 is a useful research compound. Its molecular formula is C10H13N5NaO10P2 and its molecular weight is 448.18 g/mol. The purity is usually 95%.

2-(3-Chlorophenyl)-1-phenyl-1-pyridin-2-ylpropan-2-ol

• CAS RN:
• 13997-39-2

• Formula:
• C20H18ClNO

• InChI:
• InChI=1S/C20H18ClNO/c1-20(23,16-10-7-11-17(21)14-16)19(15-8-3-2-4-9-15)18-12-5-6-13-22-18/h2-14,19,23H,1H3

• InChIKey:
• SIQJKXNPTOTGHR-UHFFFAOYSA-N

• 2-(3-Chlorophenyl)-1-phenyl-1-pyridin-2-ylpropan-2-ol, also known as 2-(3-Chlorophenyl)-1-phenyl-1-pyridin-2-ylpropan-2-ol, is a useful research compound. Its molecular formula is C20H18ClNO and its molecular weight is 323.8 g/mol. The purity is usually 95%.

Hemicholinium dichloride

• CAS RN:
• 18997-39-2

• Formula:
• C24H34Cl2N2O4

• InChI:
• InChI=1S/C24H34N2O4.2ClH/c1-25(2)13-15-29-23(27,17-25)21-9-5-19(6-10-21)20-7-11-22(12-8-20)24(28)18-26(3,4)14-16-30-24;;/h5-12,27-28H,13-18H2,1-4H3;2*1H/q+2;;/p-2

• InChIKey:
• WYRWVFLAKFOEBQ-UHFFFAOYSA-L

• HC-3 is an inhibitor of ChoK. HC-3 binds at the conserved hydrophobic groove on the C-terminal lobe.

N-(3,5-dimethylphenyl)-3-(3,4-dimethylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine

Usually In Stock

• CAS RN:
• 872197-39-2

• Formula:
• C25H23N5O2S

• InChI:
• InChI=1S/C25H23N5O2S/c1-15-11-16(2)13-19(12-15)26-23-21-7-5-6-8-22(21)30-24(27-23)25(28-29-30)33(31,32)20-10-9-17(3)18(4)14-20/h5-14H,1-4H3,(H,26,27)

• InChIKey:
• CTDTVNZQBOWACE-UHFFFAOYSA-N

• N-(3,5-dimethylphenyl)-3-(3,4-dimethylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C25H23N5O2S and its molecular weight is 457.55. The purity is usually 95%.

N-(4-amino-2-((2-(cyclohexylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide

In Stock

• CAS RN:
• 872597-39-2

• Formula:
• C20H25N5O4S

• InChI:
• InChI=1S/C20H25N5O4S/c1-29-14-9-7-12(8-10-14)18(27)23-16-17(21)24-20(25-19(16)28)30-11-15(26)22-13-5-3-2-4-6-13/h7-10,13H,2-6,11H2,1H3,(H,22,26)(H,23,27)(H3,21,24,25,28)

• InChIKey:
• IINDNFSACAYBJJ-UHFFFAOYSA-N

• N-(4-amino-2-((2-(cyclohexylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C20H25N5O4S and its molecular weight is 431.51. The purity is usually 95%.

N-(2,4-Dimethoxybenzyl)-4-methylbenzenesulfonamide

In Stock

• CAS RN:
• 911197-39-2

• Formula:
• C16H19NO4S

• InChI:
• InChI=1S/C16H19NO4S/c1-12-4-8-15(9-5-12)22(18,19)17-11-13-6-7-14(20-2)10-16(13)21-3/h4-10,17H,11H2,1-3H3

• InChIKey:
• ODKWLXNVJCWZIP-UHFFFAOYSA-N

• N-(2,4-Dimethoxybenzyl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C16H19NO4S and its molecular weight is 321.4 g/mol. The purity is usually 95%.

1-(1H-benzimidazol-1-yl)-3-(4-chloro-3-methylphenoxy)propan-2-ol

In Stock

• CAS RN:
• 1030097-39-2

• Formula:
• C17H17ClN2O2

• InChI:
• InChI=1S/C17H17ClN2O2/c1-12-8-14(6-7-15(12)18)22-10-13(21)9-20-11-19-16-4-2-3-5-17(16)20/h2-8,11,13,21H,9-10H2,1H3

• InChIKey:
• YWJPPRVPRQOMBW-UHFFFAOYSA-N

• 1-(1H-benzimidazol-1-yl)-3-(4-chloro-3-methylphenoxy)propan-2-ol is a useful research compound. Its molecular formula is C17H17ClN2O2 and its molecular weight is 316.79. The purity is usually 95%.

8-Benzyl-7,7-dimethyl-2,5-dioxa-8-azaspiro[3.4]octane

In Stock

• CAS RN:
• 1556097-39-2

• Formula:
• C14H19NO2

• InChI:
• InChI=1S/C14H19NO2/c1-13(2)9-17-14(10-16-11-14)15(13)8-12-6-4-3-5-7-12/h3-7H,8-11H2,1-2H3

• InChIKey:
• HCYPQRPLTSYAJA-UHFFFAOYSA-N

• 8-Benzyl-7,7-dimethyl-2,5-dioxa-8-azaspiro[3.4]octane is a useful research compound. Its molecular formula is C14H19NO2 and its molecular weight is 233.311. The purity is usually 95%.

5-Methyl-3-[[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methyl]-1,2,4-oxadiazole

Usually In Stock

• CAS RN:
• 2379997-39-2

• Formula:
• C14H19N5O2

• InChI:
• InChI=1S/C14H19N5O2/c1-11-17-13(18-21-11)9-19-7-3-12(4-8-19)10-20-14-15-5-2-6-16-14/h2,5-6,12H,3-4,7-10H2,1H3

• InChIKey:
• XPBGPDDEMVBUFU-UHFFFAOYSA-N

• 5-Methyl-3-[[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methyl]-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C14H19N5O2 and its molecular weight is 289.339. The purity is usually 95%.

2-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(2-(indolin-1-yl)-2-oxoethyl)-6-phenylpyrimidin-4(3H)-one

In Stock

• CAS RN:
• 1019097-39-2

• Formula:
• C25H23N5O2

• InChI:
• InChI=1S/C25H23N5O2/c1-17-14-18(2)30(27-17)25-26-21(19-8-4-3-5-9-19)15-23(31)29(25)16-24(32)28-13-12-20-10-6-7-11-22(20)28/h3-11,14-15H,12-13,16H2,1-2H3

• InChIKey:
• RBQXROJMWAHGJF-UHFFFAOYSA-N

• 2-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(2-(indolin-1-yl)-2-oxoethyl)-6-phenylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C25H23N5O2 and its molecular weight is 425.5 g/mol. The purity is usually 95%.